Cas no 1449144-86-8 (1-(2-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)piperidin-4-one)

1-(2-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)piperidin-4-one is a boronic ester derivative featuring a fluorinated aromatic core and a piperidin-4-one moiety. This compound is primarily utilized as an intermediate in Suzuki-Miyaura cross-coupling reactions, enabling the synthesis of complex biaryl structures. The presence of the electron-withdrawing fluorine substituent enhances reactivity and selectivity in palladium-catalyzed transformations. The 4,4,5,5-tetramethyl-1,3,2-dioxaborolane group ensures stability under typical handling conditions while remaining highly reactive in coupling reactions. Its well-defined structure and purity make it suitable for pharmaceutical and materials science research, particularly in constructing fluorinated scaffolds with potential bioactive or functional properties.

1-(2-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)piperidin-4-one structure

1449144-86-8 structure

Product Name:1-(2-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)piperidin-4-one

CAS No:1449144-86-8

MF:C₁₇H₂₃BFNO₃

MW:319.17882847786

MDL:MFCD22988984

CID:4822799

PubChem ID:99738272

Update Time:2026-02-27

1-(2-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)piperidin-4-one Chemical and Physical Properties

Names and Identifiers

- (3-FLUORO-4-(4-OXOPIPERIDIN-1-YL)PHENYL)BORONIC ACID PINACOL ESTER
- 3-Fluoro-4-(4-oxo-1-piperidinyl)benzeneboronic acid pinacol ester
- 1-(2-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)piperidin-4-one
- MFCD22988984
- AKOS027331320
- 1-[2-FLUORO-4-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PHENYL]PIPERIDIN-4-ONE
- CS-0176607
- AS-40559
- 1449144-86-8
- MDL： MFCD22988984
- Inchi： 1S/C17H23BFNO3/c1-16(2)17(3,4)23-18(22-16)12-5-6-15(14(19)11-12)20-9-7-13(21)8-10-20/h5-6,11H,7-10H2,1-4H3
- InChI Key： FHDDBZKNBFPROU-UHFFFAOYSA-N
- SMILES： FC1C=C(B2OC(C)(C)C(C)(C)O2)C=CC=1N1CCC(CC1)=O

Computed Properties

Exact Mass: 319.1755019g/mol
Monoisotopic Mass: 319.1755019g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 23
Rotatable Bond Count: 2
Complexity: 445
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 38.8

1-(2-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)piperidin-4-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM209821-1g	1-(2-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)piperidin-4-one	1449144-86-8	97%	1g	$338	2021-08-04
abcr	AB356740-250 mg	3-Fluoro-4-(4-oxo-1-piperidinyl)benzeneboronic acid pinacol ester, 95%; .	1449144-86-8	95%	250mg	€183.20	2023-04-26
abcr	AB356740-1 g	3-Fluoro-4-(4-oxo-1-piperidinyl)benzeneboronic acid pinacol ester, 95%; .	1449144-86-8	95%	1g	€384.40	2023-04-26
Chemenu	CM209821-250mg	1-(2-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)piperidin-4-one	1449144-86-8	97%	250mg	$147	2022-09-02
Chemenu	CM209821-1g	1-(2-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)piperidin-4-one	1449144-86-8	97%	1g	$368	2022-09-02
Chemenu	CM209821-5g	1-(2-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)piperidin-4-one	1449144-86-8	97%	5g	$1004	2022-09-02
Alichem	A129008964-5g	(3-Fluoro-4-(4-oxopiperidin-1-yl)phenyl)boronic acid pinacol ester	1449144-86-8	95%	5g	$1,062.88	2022-04-02
eNovation Chemicals LLC	Y1086019-1g	3-Fluoro-4-(4-oxo-1-piperidinyl)benzeneboronic acid pinacol ester	1449144-86-8	95%	1g	$305	2022-11-02
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1247277-100mg	1-(2-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)piperidin-4-one	1449144-86-8	97%	100mg	￥405	2023-04-15
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1247277-250mg	1-(2-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)piperidin-4-one	1449144-86-8	97%	250mg	￥864	2023-04-15